Cas no 2229069-12-7 (2-(4-methylpyridin-3-yl)prop-2-en-1-amine)

• Product Name: 2-(4-methylpyridin-3-yl)prop-2-en-1-amine
• CAS No: 2229069-12-7
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6508751
• PubChem ID: 165652494
• Update Time: 2025-10-29

2-(4-methylpyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-3-yl)prop-2-en-1-amine
• EN300-1821832
• 2229069-12-7

• Inchi： 1S/C9H12N2/c1-7-3-4-11-6-9(7)8(2)5-10/h3-4,6H,2,5,10H2,1H3
• InChI Key： FAZMHVIHKCFSAQ-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1)C(=C)CN

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(4-methylpyridin-3-yl)prop-2-en-1-amine

2-(4-Methylpyridin-3-yl)prop-2-en-1-amine

The compound 2-(4-methylpyridin-3-yl)prop-2-en-1-amine, also known by its CAS registry number CAS No. 2229069-12-7, is a heterocyclic amine with a unique structure that combines a pyridine ring and an allylamine group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which features a substituted pyridine ring and an enamine functionality, makes it a versatile building block for synthesizing more complex molecules.

Recent studies have highlighted the importance of enamines in organic synthesis, particularly as they serve as intermediates in the formation of nitrogen-containing heterocycles. The presence of the methyl group at the 4-position of the pyridine ring introduces steric and electronic effects that can influence the compound's reactivity and selectivity in various reactions. This makes CAS No. 2229069-12-7 a valuable precursor in the synthesis of bioactive molecules, including those with potential therapeutic applications.

The synthesis of 2-(4-methylpyridin-3-yl)prop-2-en-1-amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the alkylation of a pyridine derivative followed by amination to introduce the allylamine group. Researchers have explored various catalysts and reaction conditions to optimize this process, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, CAS No. 2229069-12-7 has shown promise in the development of agrochemicals, where its ability to interact with biological systems makes it a candidate for pest control agents. Additionally, its role as an intermediate in pharmaceutical synthesis has been explored, particularly in the context of developing new drug candidates targeting specific biological pathways.

The compound's physical properties, including its melting point, boiling point, and solubility characteristics, are critical factors in determining its suitability for various applications. Recent studies have also examined its stability under different conditions, which is essential for ensuring safe handling and storage.

In conclusion, 2-(4-methylpyridin-3-yli)propenylamine (CAS No. 2229069–1–7) is a compound with significant potential across multiple industries. Its unique structure and reactivity make it a valuable tool for researchers working on innovative solutions in organic synthesis and materials science.